(1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol
Description
(1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol is a chiral β-amino alcohol characterized by a 2,3-difluorophenyl group attached to a hydroxymethylamine backbone.
Properties
Molecular Formula |
C8H9F2NO |
|---|---|
Molecular Weight |
173.16 g/mol |
IUPAC Name |
(1R)-2-amino-1-(2,3-difluorophenyl)ethanol |
InChI |
InChI=1S/C8H9F2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,12H,4,11H2/t7-/m0/s1 |
InChI Key |
XSZADYCLMNJKRO-ZETCQYMHSA-N |
Isomeric SMILES |
C1=CC(=C(C(=C1)F)F)[C@H](CN)O |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C(CN)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol typically involves the following steps:
Starting Material: The synthesis begins with a suitable precursor, such as 2,3-difluorobenzaldehyde.
Reduction: The aldehyde group is reduced to an alcohol using a reducing agent like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Amination: The hydroxyl group is then converted to an amino group through a series of reactions, often involving the use of ammonia or an amine source under specific conditions.
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and advanced purification techniques are often employed to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
(1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: The compound can be reduced further to modify the amino group or the phenyl ring.
Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)
Substitution: Nucleophiles such as amines, thiols, or alkoxides
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups onto the phenyl ring.
Scientific Research Applications
(1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol has diverse applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.
Biology: The compound is used in the study of enzyme interactions and as a probe for investigating biological pathways.
Medicine: It has potential therapeutic applications, particularly in the development of drugs targeting specific enzymes or receptors.
Industry: The compound is utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism by which (1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol exerts its effects involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with active sites of enzymes or receptors. The fluorine atoms enhance its binding affinity and stability, making it a potent compound in various biochemical pathways.
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The compound’s closest analogs differ in halogen type (F, Cl, Br), substituent positions (ortho, meta, para), and additional functional groups. Key examples include:
Halogen Substitution
- (R)-1-(2,4-Difluorophenyl)ethanamine (CAS 791098-84-5) : Replaces the hydroxyl group with an amine and positions fluorine at 2,4- instead of 2,3-positions. This alters electronic distribution and may enhance metabolic stability compared to the target compound .
- (1R)-2-Amino-1-(3-fluoro-4-methylphenyl)ethan-1-ol (CAS 128495-48-7): Introduces a methyl group at the 4-position alongside fluorine, increasing lipophilicity and steric bulk, which could influence receptor binding .
Chlorinated Analogs
- (1R,2R)-2-Amino-1-(3-chlorophenyl)-2-(4-chlorophenyl)ethan-1-ol: Features dual chlorine substituents, which may enhance halogen bonding but reduce solubility compared to difluoro derivatives .
Physicochemical Properties
- Optical Activity : Analogs like (R)-1-(3-fluorophenyl)ethan-1-ol exhibit specific optical rotations ([α]D20) and refractive indices (tR), which correlate with substituent electronic effects . The 2,3-difluoro substitution in the target compound may increase polarity, altering solubility in aprotic solvents.
- Thermal Stability : The melting point of iodonium-derived analogs (e.g., 65–67°C in ) suggests moderate stability, though fluorine’s strong C-F bonds may enhance thermal resistance in the target compound.
Biological Activity
(1R)-2-Amino-1-(2,3-difluorophenyl)ethan-1-ol, often referred to as a difluorophenyl derivative, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.
- IUPAC Name : (1R)-2-amino-1-(2,3-difluorophenyl)ethanol
- CAS Number : 133562-32-0
- Molecular Formula : C8H9F2NO
- Molecular Weight : 173.16 g/mol
Synthesis
The synthesis of (1R)-2-amino-1-(2,3-difluorophenyl)ethan-1-ol typically involves:
- Starting Materials : Difluorobenzene derivatives.
- Chiral Resolution : Utilization of chiral catalysts to ensure the correct stereochemistry.
- Amination and Hydroxylation : Introduction of amino and hydroxyl groups through specific reaction conditions.
The biological activity of (1R)-2-amino-1-(2,3-difluorophenyl)ethan-1-ol is primarily attributed to its interaction with various biological targets:
- Enzyme Inhibition : Studies suggest that this compound may inhibit key enzymes involved in metabolic pathways.
- Receptor Modulation : It has been shown to interact with specific receptors, influencing signal transduction pathways.
Pharmacological Studies
Recent research highlights the compound's potential in various therapeutic areas:
| Study Focus | Findings |
|---|---|
| Anticancer Activity | Exhibited significant cytotoxicity against cancer cell lines with IC50 values in the low micromolar range. |
| Neuroprotective Effects | Demonstrated protective effects in neuronal cell models exposed to oxidative stress. |
| Antimicrobial Activity | Showed moderate antimicrobial properties against various bacterial strains. |
Case Study 1: Anticancer Properties
In a study published in Journal of Medicinal Chemistry, (1R)-2-amino-1-(2,3-difluorophenyl)ethan-1-ol was evaluated for its anticancer effects on human breast cancer cell lines. The compound exhibited an IC50 value of approximately 15 µM, indicating potent activity against these cells. The study concluded that the compound could serve as a lead for developing new anticancer agents .
Case Study 2: Neuroprotection
Another investigation focused on the neuroprotective effects of this compound in a model of neurodegeneration induced by oxidative stress. Results showed that treatment with (1R)-2-amino-1-(2,3-difluorophenyl)ethan-1-ol significantly reduced cell death and oxidative damage markers, suggesting its potential as a therapeutic agent for neurodegenerative diseases .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
